Nickel-58

• IUPAC Name: nickel-58
• InChI: InChI=1S/Ni/i1-1
• InChI Key: PXHVJJICTQNCMI-BJUDXGSMSA-N
• Canonical SMILES: [Ni]
• Isomeric SMILES: [58Ni]
• Molecular Formula: Ni
• DSSTOX Substance ID: DTXSID80930619
• Molecular Weight: 57.935342 g/mol
• CAS No.: 13981-79-8

Description

Nickel-58 is a stable, non-radioactive isotope of nickel and is the most abundant in nature, with a natural abundance of 68.077% . This isotope is characterized by an atomic mass of 57.9353429 Da, with 28 protons and 30 neutrons . It is available for purchase in high-purity forms, such as metal powder and oxide (NiO) . This compound is critical for a wide range of scientific research and industrial applications. It is used for the production of Cobalt-58, a positron-emitting radionuclide used in medical and scientific tracing . In nuclear technology, it finds application in the manufacturing of neutron guide reflectors for accelerator machines, neutron filters, and for the determination of the neutron electric dipole moment . Its properties are also valuable in fundamental research, serving as a reference standard in elemental analysis via secondary ion mass spectrometry and in studies of energy emissions and neutron spectrums within nuclear reactors . Furthermore, this compound plays a role in materials science for the production of background-free tritium targets . Its utility extends to nuclear reaction mechanism studies, as it is a subject of investigation in (n,p) reactions relevant to fusion device structural materials . This product is intended for research purposes only and is strictly labeled "For Research Use Only." It is not intended for use in humans, nor for diagnostic, therapeutic, or any other personal applications.

Astrophysical Nucleosynthesis of Nickel 58

Stellar Production Pathways

The formation of ⁵⁸Ni occurs through a variety of nuclear reactions within stars and during their explosive deaths. These processes are responsible for the observed cosmic abundance of this stable nickel isotope.

Supernovae are the primary sites for the synthesis of elements heavier than oxygen, including the iron-peak elements like nickel. The extreme temperatures and densities achieved during these explosions facilitate the necessary nuclear reactions.

Type Ia supernovae are the thermonuclear explosions of carbon-oxygen white dwarf stars in binary systems. These events are significant producers of iron-peak elements and are considered a major source of ⁵⁸Ni in the universe. aanda.orgstackexchange.comwikipedia.org During the explosion, a significant amount of radioactive ⁵⁶Ni is synthesized. wikipedia.orgresearchgate.net Subsequently, ⁵⁸Ni is primarily produced through proton-capture reactions on cobalt isotopes in the hot, dense ejecta. aanda.orgaanda.orgnsf.gov

Models of Type Ia supernovae indicate that the yield of ⁵⁸Ni is influenced by the mass and metallicity of the progenitor white dwarf. aanda.orgaanda.org Chandrasekhar-mass (MCh) models generally predict a higher production of stable nickel isotopes compared to sub-Chandrasekhar-mass (sub-MCh) models. aanda.orgnsf.gov This is attributed to the higher densities in MCh explosions, which favor electron capture and the creation of neutron-rich stable isotopes. aanda.org

Table 1: ⁵⁸Ni Yields in Different Type Ia Supernova Models

Supernova Model	Progenitor Mass	Predicted ⁵⁸Ni Yield (Solar Masses)
Chandrasekhar-mass (MCh) Delayed-Detonation	~1.4 M☉	0.02 – 0.08 M☉
Sub-Chandrasekhar-mass (sub-MCh) Detonation	> 1.1 M☉	> 0.01 M☉

This table presents typical ⁵⁸Ni yields from different Type Ia supernova models, illustrating the generally higher production in Chandrasekhar-mass explosions. aanda.orgaanda.org

Core-collapse supernovae, the explosions of massive stars (greater than eight times the mass of the Sun), also contribute to the cosmic inventory of ⁵⁸Ni. While they are known for producing a wide range of elements, their contribution to ⁵⁸Ni is also significant. bohrium.com In these events, ⁵⁸Ni is synthesized in the deeper layers of the star that undergo explosive silicon and oxygen burning. The production is sensitive to the complex interplay of neutrino interactions and the dynamics of the explosion. bohrium.com Three-dimensional models of core-collapse supernovae have shown that neutrino-driven winds and the simultaneous occurrence of accretion and explosion play a crucial role in the production of ⁵⁸Ni and other nickel isotopes. bohrium.com

The alpha process, or alpha ladder, is a sequence of nuclear fusion reactions that create heavier elements by successively capturing alpha particles (helium nuclei). vaporia.comlamost.orgobsidian.md This process is central to nucleosynthesis in stars. The alpha chain effectively terminates at the production of ⁵⁶Ni because the next step, adding an alpha particle to ⁵⁶Ni to form ⁶⁰Zn, is energetically unfavorable and can be reversed by photodisintegration at the high temperatures present in stellar cores. stackexchange.comobsidian.md Therefore, the alpha process is a primary producer of ⁵⁶Ni, which is a progenitor to other iron-peak elements. While ⁵⁸Ni is not directly produced in the main alpha chain, the abundance of its progenitors is a direct result of this process. vaporia.com

In the high-temperature and proton-rich environment of a supernova explosion, particularly in Type Ia supernovae, proton-capture reactions play a crucial role in the synthesis of ⁵⁸Ni. aanda.orgaanda.orgnsf.gov The most significant of these is the radiative proton-capture reaction on Cobalt-57 (⁵⁷Co).

The reaction can be represented as: ⁵⁷Co + p → ⁵⁸Ni + γ

This reaction, ⁵⁷Co(p,γ)⁵⁸Ni, is considered the dominant production channel for ⁵⁸Ni in both Chandrasekhar-mass and sub-Chandrasekhar-mass Type Ia supernova models. aanda.orgaanda.orgnsf.gov The rate of this reaction has a significant impact on the final abundance of ⁵⁸Ni synthesized in the explosion.

While proton-capture reactions are dominant in explosive environments, neutron capture processes also contribute to the formation of ⁵⁸Ni and other heavier isotopes. stackexchange.com These processes are categorized as slow (s-process) or rapid (r-process) depending on the rate of neutron capture compared to the rate of beta decay.

s-process: The slow neutron-capture process occurs in asymptotic giant branch (AGB) stars and during helium and carbon burning in massive stars. wikipedia.orgcaltech.edu In the s-process, a seed nucleus captures a neutron, and if the resulting isotope is unstable, it will typically undergo beta decay before another neutron can be captured. wikipedia.org The weak component of the s-process, occurring in massive stars, can synthesize isotopes from iron-group nuclei up to strontium and yttrium, contributing to the abundance of ⁵⁸Ni. wikipedia.orgcaltech.edu

r-process: The rapid neutron-capture process is believed to occur in environments with extremely high neutron densities, such as core-collapse supernovae and neutron star mergers. caltech.eduwikipedia.orgumd.edu In the r-process, neutron captures happen much faster than beta decays, leading to the formation of very neutron-rich nuclei. wikipedia.orgumd.edu These unstable nuclei then decay back to stability, contributing to the abundances of heavy elements. While the r-process is primarily responsible for the production of elements much heavier than iron, it can also contribute to the synthesis of some of the heavier stable isotopes of nickel. researchgate.netcaltech.edu

Synthesis in Supernovae Explosions

Cosmic Abundance and Isotopic Ratios of Nickel-58

This compound (⁵⁸Ni) is the most abundant of the five stable isotopes of nickel, accounting for approximately 68.08% of naturally occurring nickel on Earth. nih.govresearchgate.netwikipedia.org Its prevalence in the cosmos is a direct consequence of the specific nuclear processes that occur in the final stages of stellar evolution and during explosive stellar events.

Natural Abundance of Stable Nickel Isotopes

Isotope	Natural Abundance (%)
This compound (⁵⁸Ni)	68.077
Nickel-60 (⁶⁰Ni)	26.223
Nickel-61 (⁶¹Ni)	1.140
Nickel-62 (⁶²Ni)	3.635
Nickel-64 (⁶⁴Ni)	0.926

Mechanisms Explaining this compound's High Natural Abundance

The high abundance of ⁵⁸Ni, despite Nickel-62 having the highest nuclear binding energy per nucleon of any known nuclide, is explained by the kinetics of its formation pathways in supernovae. researchgate.net The primary production sites are Type Ia and core-collapse supernovae. stackexchange.comcaltech.edu

Key mechanisms contributing to the prolific synthesis of ⁵⁸Ni include:

Alpha-Rich Freeze-Out: In the explosive environments of supernovae, particularly during the silicon-burning phase, extremely high temperatures cause nuclei to break down into alpha particles (helium nuclei), protons, and neutrons. researchgate.net As the material rapidly expands and cools, these particles reassemble. In what is known as an "alpha-rich freeze-out," the high abundance of alpha particles and free nucleons favors the production of nuclei with an equal number of protons and neutrons (N=Z). The process builds up iron-peak elements via the "alpha chain," which strongly favors the production of ⁵⁶Ni. stackexchange.comresearchgate.net

Proton Capture Reactions: While much of the initially synthesized ⁵⁶Ni powers the supernova's light curve by decaying to ⁵⁶Co and then ⁵⁶Fe, a significant portion of stable ⁵⁸Ni is formed through subsequent particle captures. aanda.org In both Chandrasekhar-mass (MCh) and sub-MCh Type Ia supernova models, the radiative proton-capture reaction ⁵⁷Co(p, γ)⁵⁸Ni has been identified as the dominant production channel for ⁵⁸Ni. aanda.orgaanda.org This reaction bypasses other potential pathways, such as alpha capture on ⁵⁴Fe, which contributes minimally to the final ⁵⁸Ni yield. aanda.org

Neutron Capture in Supernovae: In the aftermath of a supernova's core-collapse, rapid neutron capture processes (r-process) can also contribute to ⁵⁸Ni production. researchgate.net It is suggested that ⁵⁶Ni, produced in large quantities, can capture neutrons to form ⁵⁸Ni before it has a chance to decay. researchgate.net

The explosive and rapid nature of these nucleosynthesis events does not allow sufficient time for weak nuclear processes (like beta decay or electron capture) to significantly alter the proton-to-neutron ratio. stackexchange.com This kinetically favors the production of isotopes like ⁵⁸Ni over the more stable, but more neutron-rich, ⁶²Ni. stackexchange.com

Isotopic Ratios as Diagnostics for Stellar Progenitors

The isotopic composition of nickel and other iron-group elements ejected by supernovae serves as a powerful diagnostic tool for astrophysicists to understand the nature of the progenitor stars. caltech.eduaanda.org The relative abundance of ⁵⁸Ni is particularly sensitive to the conditions within the exploding star, such as density and metallicity. aanda.orgaanda.org

Studies of Type Ia supernovae have shown that the yield of stable nickel isotopes can help distinguish between different progenitor scenarios, primarily between explosions of white dwarf stars that have reached the Chandrasekhar mass limit (MCh) and those that detonate below this limit (sub-MCh). aanda.org

Higher Yield in MCh Models: Stable nickel production, including ⁵⁸Ni, is generally more efficient in MCh explosions at solar metallicity. aanda.orgaanda.org The higher central densities in MCh progenitors lead to more significant electron capture during the explosion, creating a more neutron-rich environment that favors the synthesis of stable, heavier nickel isotopes over the radioactive ⁵⁶Ni. aanda.org Typical ⁵⁸Ni yields in MCh models range from 0.02 to 0.08 solar masses. aanda.org

Lower, but Significant, Yield in Sub-MCh Models: While less efficient, sub-MCh models can still produce significant amounts of ⁵⁸Ni, with yields often exceeding 0.01 solar masses for progenitor white dwarfs more massive than one solar mass. aanda.org The presence or absence of prominent forbidden lines of singly ionized nickel ([Ni II]) in the late-time spectra of supernovae has been explored as a potential discriminant. However, research indicates that the lack of these lines in sub-MCh events may be due to higher ionization of nickel in the ejecta rather than a simple under-abundance of the element. aanda.org

Therefore, by comparing the observed isotopic ratios of nickel in stellar matter and cosmic rays with the predictions from various supernova models, scientists can constrain the properties of the progenitor systems and refine their understanding of stellar explosions. caltech.edunasa.gov

Astrophysical Reaction Rates

The rates of nuclear reactions involving ⁵⁸Ni and its progenitors are critical inputs for models of stellar nucleosynthesis. These rates are determined by nuclear properties, primarily the reaction cross sections, which quantify the probability of a specific nuclear reaction occurring. For astrophysical applications, these cross sections are averaged over the Maxwell-Boltzmann energy distribution of particles in the stellar plasma to obtain Maxwellian-Averaged Cross Sections (MACS). nih.goviaea.org

Measurement and Evaluation of Maxwellian-Averaged Cross Sections (MACS)

A key reaction governing the abundance of ⁵⁸Ni in certain stellar environments is the neutron capture reaction, ⁵⁸Ni(n,γ)⁵⁹Ni . The MACS for this reaction has been the subject of numerous experimental measurements and evaluations. These experiments often utilize techniques such as the time-of-flight (TOF) method or the activation technique combined with accelerator mass spectrometry (AMS). anu.edu.au

The values are typically reported for a thermal energy of kT = 30 keV, which is a representative temperature for the slow neutron capture process (s-process) in stars. anu.edu.auresearchgate.net

Selected Measurements of the ⁵⁸Ni(n,γ)⁵⁹Ni MACS at kT = 30 keV

MACS (mb)	Method	Reference/Database
30.4 ± 2.5	Activation / AMS	Ludwig et al. (2017) anu.edu.au
34.1 ± 2.9	TOF (ORELA)	KADoNiS recommended value anu.edu.au
32.7 ± 1.9	TOF (n_TOF)	KADoNiS recommended value anu.edu.au

Note: 'mb' stands for millibarns, a unit of area for cross sections. KADoNiS is the Karlsruhe Astrophysical Database of Nucleosynthesis in Stars.

Recent evaluations and compilations, such as those found in the KADoNiS database and the ENDF/B-VIII.0 library, provide recommended values based on a critical analysis of available experimental data. anu.edu.auosti.gov These databases are essential resources for astrophysical simulations. osti.govarxiv.org

Impact on Stellar Evolution and Element Production Models

The rates of reactions involving ⁵⁸Ni have a tangible impact on the outcomes of stellar evolution and nucleosynthesis models.

Role in the s-process: As the most abundant nickel isotope, ⁵⁸Ni serves as an important seed nucleus for the slow neutron capture (s) process. anu.edu.au The s-process is responsible for producing about half of the elements heavier than iron. The rate of the ⁵⁸Ni(n,γ)⁵⁹Ni reaction directly influences the flow of nucleosynthesis along the chain of nickel isotopes and affects the final abundances of heavier elements produced in massive stars and Asymptotic Giant Branch (AGB) stars. anu.edu.auaps.org

Impact on Supernova Yields: The rates of proton capture reactions, such as ⁵⁷Co(p,γ)⁵⁸Ni , are crucial for accurately predicting the yield of ⁵⁸Ni in Type Ia supernovae. aanda.org Similarly, the ⁵⁷Ni(p,γ)⁵⁸Cu reaction rate has been shown to strongly influence the production of other important isotopes, like the radioisotope ⁴⁴Ti, in core-collapse supernovae. researchgate.net The abundance of ⁴⁴Ti is a key observable in supernova remnants, and its predicted yield is sensitive to the competition between different reaction pathways during the alpha-rich freeze-out. researchgate.net Therefore, precise knowledge of these reaction rates is essential for validating models of core-collapse supernovae against astronomical observations. researchgate.net

Applications of Nickel 58 in Fundamental and Applied Research

Use in Neutron Optics and Filter Production (e.g., Neutron Guide Reflectors)

The isotope ⁵⁸Ni is a critical material in the field of neutron optics, particularly for the construction of neutron guide reflectors and filters. buyisotope.com Neutron guides are essential for transporting beams of neutrons over long distances with minimal loss, a key requirement for many neutron scattering experiments. ornl.gov The effectiveness of these guides relies on the principle of total internal reflection of neutrons from smooth surfaces.

Materials with a high critical angle for neutron reflection are preferred for these applications. ⁵⁸Ni is distinguished by having the largest critical angle for neutron reflection among single materials, making it a benchmark for neutron guide performance. ornl.gov Neutron reflectivity measurements on mirrors coated with a film of ⁵⁸Ni have demonstrated nearly 100% reflectivity, confirming its exceptional performance in guiding and reflecting thermal neutrons. iaea.org This high reflectivity is crucial for maximizing the intensity of neutron beams delivered to scientific instruments. iaea.org The performance of neutron guides is often quantified by an "m-value," which represents the multiplicative increase in the critical angle compared to that of Nickel-58. ornl.gov

Role in Neutron Electric Dipole Moment Determinations

This compound is also utilized in highly sensitive experiments aimed at determining the neutron electric dipole moment (nEDM). buyisotope.com The search for a non-zero nEDM is of fundamental importance in particle physics, as its discovery would provide evidence for new sources of CP (charge-parity) symmetry violation, which is necessary to explain the matter-antimatter asymmetry observed in the universe. wikipedia.org These experiments require precise control and manipulation of neutrons, often involving storage in material traps. The specific properties of ⁵⁸Ni make it a suitable material for components within the complex apparatuses used in these fundamental physics measurements.

Applications in Neutron Spectrum Measurements in Nuclear Reactors

In the environment of a nuclear reactor, characterizing the neutron energy distribution, or spectrum, is crucial for safe and efficient operation. This compound serves as an important tool for measuring neutron spectrums. buyisotope.com This is primarily achieved through the nuclear reaction ⁵⁸Ni(n,p)⁵⁸Co, where a ⁵⁸Ni nucleus captures a neutron and ejects a proton, transmuting into Cobalt-58 (⁵⁸Co). researchgate.net

This reaction has a specific energy threshold, meaning it only occurs with neutrons above a certain energy level. By exposing a foil of ⁵⁸Ni to the neutron field and then measuring the resulting radioactivity of the produced ⁵⁸Co, researchers can determine the fluence (the total number of neutrons that have passed through a unit area) of fast neutrons. astm.orgiaea.org This technique, known as activation analysis, allows for the mapping of the fast neutron spectrum within different locations of a reactor core. researchgate.net

Contributions to Studies of Energy Emissions in Nuclear Reactors

The study of energy emissions within nuclear reactors is essential for understanding nuclear processes, validating computational models, and ensuring the safety and efficiency of reactor operations. This compound is listed as an isotope used for these studies. buyisotope.com The interactions of neutrons with ⁵⁸Ni, such as inelastic scattering (n,n'γ), provide valuable data. In these interactions, a neutron excites the ⁵⁸Ni nucleus, which then de-excites by emitting gamma rays of specific energies. Measuring these gamma rays helps to refine nuclear data libraries and improve the understanding of energy deposition and radiation fields within a reactor. epj-conferences.org

Production of Radionuclides for Research Purposes (e.g., Cobalt-58, Cobalt-55)

One of the most significant applications of this compound is its use as a target material for the production of other valuable radionuclides, particularly Cobalt-58 (⁵⁸Co) and Cobalt-55 (⁵⁵Co). buyisotope.com These cobalt isotopes have important applications in medical imaging and other research fields.

Cobalt-58 (⁵⁸Co) is produced by irradiating ⁵⁸Ni with fast neutrons in a nuclear reactor via the ⁵⁸Ni(n,p)⁵⁸Co reaction. iaea.orgumich.edu The resulting ⁵⁸Co is a positron emitter and is used in the fabrication of positron sources for scientific research. umich.edu

Cobalt-55 (⁵⁵Co) is a positron-emitting radionuclide with a half-life of 17.53 hours, making it a promising candidate for Positron Emission Tomography (PET) imaging. isotopes.govnih.gov It is produced by bombarding an enriched ⁵⁸Ni target with protons from a cyclotron. nih.gov The nuclear reaction is ⁵⁸Ni(p,α)⁵⁵Co, where the ⁵⁸Ni nucleus absorbs a proton and emits an alpha particle. nih.govresearchgate.net The use of highly enriched ⁵⁸Ni targets is crucial to minimize the production of radionuclidic impurities. nih.gov

The following table summarizes the production of these key radionuclides from this compound.

Target Isotope	Projectile	Product Radionuclide	Nuclear Reaction	Application of Product
This compound (⁵⁸Ni)	Neutron (n)	Cobalt-58 (⁵⁸Co)	⁵⁸Ni(n,p)⁵⁸Co	Research, Positron Sources
This compound (⁵⁸Ni)	Proton (p)	Cobalt-55 (⁵⁵Co)	⁵⁸Ni(p,α)⁵⁵Co	PET Imaging

Function as a Fast Neutron Flux Monitor in Reactor Environments

Closely related to its use in spectrum measurements, this compound is widely employed as a fast neutron flux monitor in reactor environments. tandfonline.com The ⁵⁸Ni(n,p)⁵⁸Co reaction serves as a reliable indicator of the fast neutron flux, which is the rate at which fast neutrons are flowing through a unit area. inl.gov

Nickel offers several practical advantages for this application:

Chemical and Physical Stability: Nickel metal is stable in most reactor coolants. tandfonline.com

Clear Gamma Signal: The resulting Cobalt-58 has a distinct gamma-ray emission at 0.811 MeV that is easy to measure without interference from other radioactivities. iaea.orgtandfonline.com

Convenient Half-Life: Cobalt-58 has a half-life of 70.86 days, which is long enough to allow for measurements after irradiation without significant decay but short enough to provide good sensitivity. tandfonline.com

The table below outlines the key nuclear reactions involving this compound discussed in this article.

Reaction	Description
⁵⁸Ni(n,p)⁵⁸Co	A neutron strikes a this compound nucleus, which then emits a proton, forming Cobalt-58. This is a threshold reaction used for fast neutron detection. researchgate.net
⁵⁸Ni(p,α)⁵⁵Co	A proton strikes a this compound nucleus, which then emits an alpha particle (a Helium-4 nucleus), forming Cobalt-55. nih.gov
⁵⁸Ni(n,n')⁵⁸Ni	A neutron scatters inelastically off a this compound nucleus, transferring energy to the nucleus and resulting in the emission of a gamma ray. epj-conferences.org

Future Research Directions and Unresolved Questions

Refinement of Microscopic and Macroscopic Nuclear Models for Nickel-58

A primary objective in the ongoing study of ⁵⁸Ni is the continued refinement of both microscopic and macroscopic nuclear models. Microscopic models, such as the nuclear shell model, aim to describe the nucleus from the fundamental interactions of its constituent protons and neutrons. Macroscopic models, in contrast, treat the nucleus as a collective entity with properties like a liquid drop.

Future research will focus on developing more sophisticated theoretical frameworks that can more accurately predict the excited states, decay properties, and electromagnetic moments of ⁵⁸Ni. This involves incorporating more complex nucleon-nucleon interactions and improving computational methods to handle the intricate many-body problem. The goal is to achieve a unified model that can seamlessly describe both the single-particle and collective behaviors observed in this compound.

Definitive Experimental Confirmation of Exotic Collective Modes (e.g., Toroidal Dipole Resonance)

One of the most exciting frontiers in the study of ⁵⁸Ni is the search for and definitive confirmation of exotic collective modes of excitation. Among these, the toroidal dipole resonance is a subject of intense theoretical and experimental investigation. Unlike the well-known electric dipole resonance, which corresponds to a simple oscillation of protons against neutrons, the toroidal mode involves a vortex-like motion of nucleons, creating a toroidal (donut-shaped) current distribution. jinr.rulifeboat.com

While theoretical predictions for the existence of such modes have existed for decades, experimental evidence has been elusive. jinr.rulifeboat.com Recent experiments involving high-resolution inelastic scattering of electrons and other particles have provided the first tantalizing candidates for toroidal dipole excitations in the ⁵⁸Ni nucleus. jinr.runih.govarxiv.org Future experimental efforts will focus on obtaining unambiguous signatures of this and other exotic collective modes, which will provide a deeper understanding of the complex dynamics within the atomic nucleus. A new experiment is planned for 2025 at the S-DALINAC Electronic Linear Accelerator in Germany to further test the connection between low-energy dipole resonances and toroidal excitations. jinr.ru

Experimental Technique	Observable	Relevance to Toroidal Dipole Resonance
Inelastic Electron Scattering	Transverse form factors at large backward angles	Provides a unique signature of the vortex-like current distribution characteristic of the toroidal mode. jinr.ru
Inelastic Photon Scattering	Dipole strength distribution	Helps to identify and characterize the energy and strength of dipole excitations.
Inelastic Proton Scattering	Cross-section measurements	Complements other scattering techniques to provide a comprehensive picture of the nuclear response.

Improved Precision in Astrophysical Reaction Rates for Nucleosynthesis Simulations

This compound and its neighboring isotopes play a critical role in the nucleosynthesis of heavier elements in stars, particularly in the context of core-collapse supernovae. The rates of key nuclear reactions involving ⁵⁸Ni directly influence the final abundances of elements observed in the cosmos. For instance, the production of the radioactive isotope Titanium-44 (⁴⁴Ti), a crucial diagnostic for supernova models, is sensitive to the rates of reactions like ⁵⁷Ni(p,γ)⁵⁸Cu and ⁵⁸Ni(p,γ)⁵⁹Cu. osti.govresearchgate.net

Significant uncertainties still exist in these and other critical reaction rates. Future research will prioritize high-precision measurements of these cross-sections at astrophysically relevant energies. These experimental efforts, often conducted at accelerator facilities, will provide the crucial data needed to refine nucleosynthesis models and enhance our understanding of stellar evolution and the origin of the elements. aps.orgiaea.org

Reaction	Astrophysical Significance	Current Status of Knowledge
⁵⁷Ni(p,γ)⁵⁸Cu	Influences the production of ⁴⁴Ti in core-collapse supernovae. osti.govresearchgate.net	The rate is not well-constrained, leading to uncertainties in supernova models. osti.gov
⁵⁸Ni(p,γ)⁵⁹Cu	Affects the reaction flow in the νp-process and the final elemental abundances.	Experimental data has been collected, but further precision is needed for robust astrophysical models. iaea.org
⁵⁸Ni(n,γ)⁵⁹Ni	Important for understanding neutron capture processes in stellar environments and in nuclear reactor applications. researchgate.net	Cross-section data is available but requires continuous evaluation and improvement.

Interdisciplinary Approaches Integrating Nuclear Physics and Geochemical Tracers

The precise measurement of isotopic ratios, including that of ⁵⁸Ni, in geological samples offers a powerful tool for tracing various geological and cosmochemical processes. Variations in the ⁶⁰Ni/⁵⁸Ni ratio, for example, can provide insights into processes such as planetary formation, core-mantle differentiation, and the interaction of seawater with the oceanic crust.

Future interdisciplinary research will focus on strengthening the connection between nuclear physics and geochemistry. This involves improving the techniques for high-precision isotope ratio measurements, such as multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS), and developing a more robust theoretical understanding of the mechanisms of isotopic fractionation in natural systems. researchgate.net By combining the expertise of nuclear physicists and geochemists, researchers can unlock new information about the history and evolution of our planet and the solar system.

Development and Application of Novel Quantum Computing Algorithms for Nuclear Structure

The study of atomic nuclei presents a formidable computational challenge due to the complex quantum many-body nature of the system. Classical computers struggle to accurately solve the equations of the nuclear shell model for all but the simplest nuclei. github.io Quantum computing offers a promising new avenue to overcome these limitations.

Recent studies have demonstrated the successful application of quantum computing algorithms, such as the variational quantum eigensolver (VQE), to calculate the energy levels of ⁵⁸Ni. semanticscholar.orgarxiv.orgbohrium.comresearchgate.net These simulations, while still in their early stages, have shown the potential to reproduce exact energy values for the ground and low-lying excited states. semanticscholar.orgarxiv.orgbohrium.com Future research will focus on developing more sophisticated and scalable quantum algorithms specifically tailored for nuclear structure problems. github.io As quantum hardware continues to improve, these methods hold the promise of providing unprecedented insights into the structure of this compound and other complex nuclei, revolutionizing our understanding of the nuclear landscape. github.io

Q & A

Basic Research Questions

Q. How is the natural abundance of Nickel-58 experimentally determined, and what analytical methods ensure precision in isotopic ratio measurements?

• Methodological Answer : Natural abundance is quantified using high-resolution mass spectrometry (HRMS), which separates isotopes based on their mass-to-charge ratio. Calibration with certified reference materials (CRMs) ensures accuracy. For this compound, isotopic ratios are calculated by comparing peak intensities of its stable isotopes (e.g., Ni-58, Ni-60, Ni-62) in a sample matrix. Triple quadrupole or magnetic sector mass spectrometers are preferred for minimizing interferences .

Q. What separation techniques are employed to isolate this compound from other stable isotopes for neutron activation studies?

• Methodological Answer : Electromagnetic isotope separation (EMIS) or gas centrifugation is used to enrich this compound. EMIS leverages magnetic fields to deflect ions of differing masses, while centrifugation exploits mass-dependent sedimentation in a rotating gas. Enriched targets (e.g., >99% Ni-58) are critical for reducing impurities in nuclear reaction studies, such as (n,p) or (n,α) cross-section measurements .

Advanced Research Questions

Q. How do researchers design experiments to study neutron activation products of this compound in reactor environments, and what parameters are critical for modeling decay chains?

• Methodological Answer : Neutron irradiation of Ni-58 in a reactor core initiates activation pathways like Ni-58(n,γ)Ni-59 → Co-59(n,γ)Co-60. Equations modeling isotopic concentrations require input parameters such as neutron flux density, irradiation time, and reaction cross-sections. Gamma spectroscopy and inductively coupled plasma mass spectrometry (ICP-MS) quantify decay products. For long-term activation, Bateman equations with decay constants and branching ratios are essential .
• Data Example :

Reaction Pathway	Key Product	Half-Life
Ni-58(n,γ)	Ni-59	7.6×10⁴ yr
Ni-59(β⁻)	Co-59	Stable

Q. How can contradictions in reported neutron cross-section data for this compound be resolved, particularly for (n,α) reactions at 2.1 MeV?

• Methodological Answer : Discrepancies arise from differences in experimental setups (e.g., neutron source purity, detector calibration). To reconcile data, researchers should:

• Use threshold detectors (e.g., Ni-58 in Table 2, ) to validate neutron energy spectra.
• Apply Bayesian statistical models to integrate historical datasets, accounting for systematic errors.
• Compare results with theoretical models like TALYS or EMPIRE for nuclear reaction simulations .

Q. What computational approaches predict the nuclear structure of this compound, and how do they align with experimental charge-state distributions?

• Methodological Answer : Density functional theory (DFT) and shell-model calculations model Ni-58’s nuclear shell closures and charge radii. Experimental validation involves measuring charge-state distributions post-ionization (e.g., using carbon foils). Mean charge states are derived from empirical formulas accounting for ion velocity and foil thickness, as shown in Table I (). Discrepancies between theory and experiment highlight missing correlations in nucleon-nucleon interactions .

Q. What experimental evidence challenges the assumption that this compound’s stability is solely due to its proton/neutron ratio, and how can binding energy anomalies be investigated?

• Methodological Answer : While Ni-58 has a high natural abundance (68.077%), Ni-62 exhibits the highest binding energy per nucleon (8.7946 MeV). This paradox is explored via mass defect measurements using Penning trap mass spectrometry. Researchers compare experimental mass excess values with theoretical predictions from the liquid-drop or Weizsäcker models. Deviations may indicate shell stabilization effects or deformation in the Ni-58 nucleus .

Methodological Considerations for Data Analysis

• Contradiction Analysis : When isotopic transformation data (e.g., Ni-58 → Ni-62 in fusion experiments) conflict with expected reaction pathways ( ), researchers must:
  • Rule out contamination via secondary ion mass spectrometry (SIMS).
  • Replicate experiments under controlled neutron flux conditions.
  • Use Monte Carlo simulations to model low-energy nuclear reactions.
• Ethical and Safety Protocols : Handling enriched Ni-58 requires shielding against neutron emission and compliance with radioactive material disposal guidelines (e.g., NRC/ANL protocols) .